![molecular formula C17H18BrNO2 B5555308 N-(2-bromo-4-methylphenyl)-2-(2,3-dimethylphenoxy)acetamide CAS No. 303116-99-6](/img/structure/B5555308.png)
N-(2-bromo-4-methylphenyl)-2-(2,3-dimethylphenoxy)acetamide
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Description
N-(2-bromo-4-methylphenyl)-2-(2,3-dimethylphenoxy)acetamide, also known as BMDP, is a chemical compound that belongs to the phenylacetamide family. It is a research chemical that has been studied for its potential use as a psychoactive substance. BMDP is a white crystalline powder that is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).
Scientific Research Applications
Potential Pesticide Applications
Compounds closely related to N-(2-bromo-4-methylphenyl)-2-(2,3-dimethylphenoxy)acetamide have been investigated for their potential use as pesticides. Research has characterized various N-derivatives of phenoxyacetamide through X-ray powder diffraction, revealing their suitability as potential pesticides. The structural characterization of these compounds provides foundational knowledge for developing effective pest control agents, underscoring the importance of crystallography in pesticide development (Olszewska, Tarasiuk, & Pikus, 2011).
Anticancer Drug Synthesis and Analysis
Another area of interest is the synthesis and molecular docking analysis of anticancer drugs. A study on N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, a compound with a similar functional group arrangement, has shown promising anticancer activity through in silico modeling targeting the VEGFr receptor. The research emphasizes the significance of structural and molecular analysis in identifying potential anticancer agents, contributing to the ongoing fight against cancer (Sharma et al., 2018).
Analgesic Properties and Capsaicinoids
The exploration of compounds like N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide, similar in structure to the compound of interest, has provided insights into the analgesic properties inherent in capsaicinoids. Understanding the crystal structure and stabilization mechanisms of these molecules aids in the development of novel analgesics with potential applications in pain management (Park et al., 1995).
Environmental Monitoring Applications
Furthermore, derivatives of N-(2-hydroxyphenyl)acetamide, such as 2-aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide, have been utilized as molecular probes for detecting carbonyl compounds in environmental water samples. This application underscores the role of chemical derivatives in environmental monitoring and protection, showcasing the versatility of acetamide derivatives in scientific research (Houdier et al., 2000).
Free Radical Scavenging Activity
Research on N-((4-Bromophenyl)(2-hydroxynaphthalen-1-yl)methyl)acetamide demonstrates its potential as a free radical scavenger. This property is critical for developing therapeutic agents targeting oxidative stress-related diseases. The combined use of in vitro assays and quantum chemistry calculations highlights the compound's antioxidant mechanisms, contributing to our understanding of free radical scavenging at the molecular level (Boudebbous et al., 2021).
properties
IUPAC Name |
N-(2-bromo-4-methylphenyl)-2-(2,3-dimethylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18BrNO2/c1-11-7-8-15(14(18)9-11)19-17(20)10-21-16-6-4-5-12(2)13(16)3/h4-9H,10H2,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLYDPAVINSJRQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)COC2=CC=CC(=C2C)C)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201189421 |
Source
|
Record name | N-(2-Bromo-4-methylphenyl)-2-(2,3-dimethylphenoxy)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201189421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
303116-99-6 |
Source
|
Record name | N-(2-Bromo-4-methylphenyl)-2-(2,3-dimethylphenoxy)acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=303116-99-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(2-Bromo-4-methylphenyl)-2-(2,3-dimethylphenoxy)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201189421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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